4-[(2,2-dimethylpropanoyl)amino]-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 4-(2,2-dimethylpropanoylamino)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C16H20N4O2S/c1-5-12-19-20-15(23-12)18-13(21)10-6-8-11(9-7-10)17-14(22)16(2,3)4/h6-9H,5H2,1-4H3,(H,17,22)(H,18,20,21)
• InChI Key: ASJKNVWBLAUIFH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)C2=CC=C(C=C2)NC(=O)C(C)(C)C
• Molecular Formula: C16H20N4O2S
• Molecular Weight: 332.4 g/mol

Description

4-[(2,2-dimethylpropanoyl)amino]-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential application in various fields. This compound is known to have a wide range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 4-[(2,2-dimethylpropanoyl)amino]-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide is not fully understood. However, studies have shown that the compound has a high affinity for certain receptors in the brain, which may be responsible for its physiological effects.
Biochemical and Physiological Effects:
4-[(2,2-dimethylpropanoyl)amino]-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide has been shown to have a wide range of biochemical and physiological effects. Studies have demonstrated that the compound has potent antioxidant properties, which may be beneficial in the treatment of various diseases. Additionally, the compound has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[(2,2-dimethylpropanoyl)amino]-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide in lab experiments is its wide range of biochemical and physiological effects. Additionally, the compound is relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of using this compound is the lack of understanding of its mechanism of action, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 4-[(2,2-dimethylpropanoyl)amino]-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide. One area of research involves further investigation of the compound's mechanism of action, which may provide insight into its potential therapeutic applications. Additionally, studies could focus on the development of more efficient synthesis methods for the compound, as well as the identification of any potential side effects or limitations of its use. Finally, research could explore the potential application of this compound in the treatment of various diseases, such as cancer, neurodegenerative disorders, and cardiovascular disease.

Scientific Research Applications

4-[(2,2-dimethylpropanoyl)amino]-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide has been extensively studied for its potential application in various fields of scientific research. One of the primary areas of research involves the compound's mechanism of action.